Cas no 1209458-88-7 (5-bromo-2-(trifluoromethyl)-1,3-thiazole)

• Product Name: 5-bromo-2-(trifluoromethyl)-1,3-thiazole
• CAS No: 1209458-88-7
• MF: C₄HBrF₃NS
• MW: 232.021649122238
• MDL: MFCD14702781
• CID: 2194590
• PubChem ID: 66521190
• Update Time: 2025-05-20

5-bromo-2-(trifluoromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(trifluoromethyl)thiazole
• 5-Bromo-2-(trifluoromethyl)-1,3-thiazole
• 5-Bromo-2-trifluoromethyl-thiazole
• AS-41010
• DB-368353
• SY096809
• EN300-106500
• MFCD14702781
• SCHEMBL16427424
• 5-Bromo-2-(trifluoromethyl)thiazol
• MB14234
• CS-0442082
• AKOS015946532
• 1209458-88-7
• JYB45888
• 802-558-8
• 5-bromo-2-(trifluoromethyl)-1,3-thiazole

• MDL： MFCD14702781
• Inchi： 1S/C4HBrF3NS/c5-2-1-9-3(10-2)4(6,7)8/h1H
• InChI Key： BEFIZUOVAXMSPV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)S1

Computed Properties

• Exact Mass: 230.89652g/mol
• Monoisotopic Mass: 230.89652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Boiling Point: 146.7±40.0 ℃

Additional information on 5-bromo-2-(trifluoromethyl)-1,3-thiazole

5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole: A Comprehensive Overview

5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole is a heterocyclic compound with the CAS number 1209458-88-7. This compound belongs to the class of thiazoles, which are five-membered aromatic rings containing sulfur and nitrogen atoms. The presence of a bromine atom at position 5 and a trifluoromethyl group at position 2 makes this compound unique in terms of its chemical structure and reactivity. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole involves a multi-step process that typically starts with the preparation of the corresponding thiazole ring. One common approach is the cyclization of an appropriate diamine or amine derivative in the presence of sulfur-containing reagents. The introduction of the bromine atom and trifluoromethyl group requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently explored green chemistry methods to synthesize this compound, which not only enhances its environmental compatibility but also reduces production costs.

One of the most promising applications of 5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole is in the field of drug discovery. Its unique electronic properties make it an ideal candidate for modulating biological targets such as kinases and G-protein coupled receptors (GPCRs). A study published in 2023 demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. Furthermore, its trifluoromethyl group contributes to increased lipophilicity, enhancing its ability to cross cellular membranes and bind to target proteins.

In addition to its pharmaceutical applications, 5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole has shown potential in agrochemicals as a fungicide or herbicide. Its ability to inhibit key enzymes in fungal pathogens has been validated in recent experiments. For instance, a 2023 study reported that this compound effectively suppresses the growth of *Fusarium graminearum*, a major cereal crop pathogen. This discovery opens new avenues for developing eco-friendly pesticides that reduce reliance on traditional chemical agents.

The material science community has also taken interest in 5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole due to its unique electronic properties. Researchers have incorporated this compound into organic semiconductors to improve their charge transport characteristics. A 2023 paper highlighted that thin films incorporating this thiazole derivative exhibit enhanced electron mobility, making them suitable for use in flexible electronics and optoelectronic devices.

From a structural standpoint, 5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole features a planar aromatic system with alternating single and double bonds. The sulfur atom at position 1 imparts nucleophilic character to the ring, while the nitrogen atom at position 3 contributes to its basicity. The bromine atom at position 5 introduces electron-withdrawing effects, which influence the compound's reactivity and stability. These structural features make it highly versatile for various chemical transformations.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and stability of 5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole with greater accuracy. Quantum mechanical calculations have revealed that this compound exhibits significant resonance stabilization due to its aromatic nature. This stabilization not only enhances its thermal stability but also makes it resistant to oxidative degradation under ambient conditions.

In conclusion, 5-Bromo-2-(Trifluoromethyl)-1,3-Thiazole is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play a significant role in advancing modern chemistry and technology.